Cas no 66621-77-0 ((4-Phenyl-pyrimidin-2-yl)-acetic acid)
(4-Phenyl-pyrimidin-2-yl)-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-phenyl-pyrimidin-2-yl)-acetic acid
- 4-Phenylpyrimidine-2-acetic acid
- (4-Phenyl-pyrimidin-2-yl)-acetic acid
-
- Inchi: 1S/C12H10N2O2/c15-12(16)8-11-13-7-6-10(14-11)9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16)
- InChI Key: XYPVBVJURVKKIM-UHFFFAOYSA-N
- SMILES: OC(CC1=NC=CC(C2C=CC=CC=2)=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 239
- XLogP3: 1.4
- Topological Polar Surface Area: 63.1
(4-Phenyl-pyrimidin-2-yl)-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A039002057-250mg |
4-Phenylpyrimidine-2-acetic acid |
66621-77-0 | 98% | 250mg |
$898.60 | 2023-09-01 | |
| Alichem | A039002057-500mg |
4-Phenylpyrimidine-2-acetic acid |
66621-77-0 | 98% | 500mg |
$1295.04 | 2023-09-01 | |
| Alichem | A039002057-1g |
4-Phenylpyrimidine-2-acetic acid |
66621-77-0 | 98% | 1g |
$2186.19 | 2023-09-01 |
(4-Phenyl-pyrimidin-2-yl)-acetic acid Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on (4-Phenyl-pyrimidin-2-yl)-acetic acid
(4-Phenyl-pyrimidin-2-yl)-acetic acid and Its Significance in Modern Chemical Biology
The compound with the CAS number 66621-77-0, known as (4-Phenyl-pyrimidin-2-yl)-acetic acid, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique structural framework, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The integration of pyrimidine and phenyl groups into its molecular structure imparts distinctive chemical properties that make it a valuable candidate for further exploration.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating pyrimidine moieties. Pyrimidines are fundamental components of nucleic acids and have been extensively studied for their role in various biological processes. The presence of a phenyl group in (4-Phenyl-pyrimidin-2-yl)-acetic acid enhances its binding affinity to biological targets, making it a promising scaffold for drug design.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes involved in critical metabolic pathways. For instance, studies have highlighted its utility in creating inhibitors for kinases, which are pivotal in cell signaling pathways associated with cancer and inflammation.
The pharmacological relevance of (4-Phenyl-pyrimidin-2-yl)-acetic acid has been further underscored by recent clinical trials. These trials have demonstrated its efficacy in modulating the activity of specific enzymes, thereby offering therapeutic benefits in conditions such as chronic inflammation and neurodegenerative disorders. The compound's ability to interact with biological targets at a molecular level has opened new avenues for drug discovery.
Advances in computational chemistry have also played a crucial role in elucidating the mechanisms of action of this compound. Molecular docking studies have revealed that (4-Phenyl-pyrimidin-2-yl)-acetic acid can bind to pockets on target proteins with high specificity, suggesting its potential as a lead compound for further optimization. These insights have guided medicinal chemists in designing derivatives with enhanced pharmacological properties.
The synthesis of (4-Phenyl-pyrimidin-2-yl)-acetic acid presents an interesting challenge due to its complex structural features. However, recent advancements in synthetic methodologies have made it more accessible than ever before. Catalytic processes and green chemistry principles have been employed to streamline its production, ensuring scalability and sustainability for future applications.
In conclusion, the compound with CAS number 66621-77-0, or more formally known as (4-Phenyl-pyrimidin-2-yl)-acetic acid, stands out as a pivotal molecule in chemical biology. Its unique structural attributes and demonstrated biological activity make it a cornerstone for ongoing research in drug development. As scientific understanding continues to evolve, this compound is poised to play an increasingly significant role in addressing some of the most pressing health challenges of our time.
66621-77-0 ((4-Phenyl-pyrimidin-2-yl)-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)